Ethyl {[4-(4-methoxyphenyl)pyrimidin-2-YL]thio}acetate

• IUPAC Name: ethyl 2-[4-(4-methoxyphenyl)pyrimidin-2-yl]sulfanylacetate
• InChI: InChI=1S/C15H16N2O3S/c1-3-20-14(18)10-21-15-16-9-8-13(17-15)11-4-6-12(19-2)7-5-11/h4-9H,3,10H2,1-2H3
• InChI Key: MPKIZFITFCUNET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=CC(=N1)C2=CC=C(C=C2)OC
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• CAS No.: 476211-52-6

Description

“Ethyl {[4-(4-methoxyphenyl)pyrimidin-2-YL]thio}acetate” is a chemical compound that belongs to the class of pyrimidine derivatives. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of such compounds often involves a series of steps, including the design, synthesis, and characterization by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The combined ethyl acetate layer is dried over anhydrous sodium sulfate and evaporated under reduced pressure.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. This structure is further modified with various functional groups, including an ethyl group, a thio group, and a methoxyphenyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” and similar compounds often involve [3+3], [4+2], [5+1] cyclization processes or domino reactions. The formation of 2-thioxopyrimidines and their condensed analogs is often based on these reactions.

Mechanism of Action

While the specific mechanism of action for “Ethyl {[4-(4-methoxyphenyl)pyrimidin-2-YL]thio}acetate” is not mentioned in the retrieved papers, pyrimidine derivatives have been shown to exhibit neuroprotective and anti-inflammatory properties. They can inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. They also exhibit promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells.

Future Directions

The future directions for research on “Ethyl {[4-(4-methoxyphenyl)pyrimidin-2-YL]thio}acetate” and similar compounds could involve further exploration of their neuroprotective and anti-inflammatory properties. Additionally, the development of new effective methods for their synthesis could be a potential area of research.